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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

For Researchers, Scientists, and Product Development Professionals

This in-depth technical guide explores the thermal stability and heat resistance of Pigment
Yellow 155 (C.I. 200310), a high-performance disazo pigment prized for its vibrant greenish-
yellow hue and excellent durability. Understanding its behavior at elevated temperatures is
critical for its successful application in demanding environments such as plastics, coatings, and
inks, where processing and end-use conditions can be extreme. This document provides a
comprehensive overview of its thermal properties, supported by available quantitative data and
insights into standardized testing methodologies.

Executive Summary

Pigment Yellow 155 is characterized by its robust thermal stability, making it a suitable
colorant for a wide array of polymers processed at high temperatures. Technical data sheets
from various manufacturers consistently report heat resistance in the range of 260°C to 280°C,
particularly in polyolefins like HDPE.[1][2][3] Its performance is attributed to its stable molecular
structure. While specific thermogravimetric (TGA) and differential scanning calorimetry (DSC)
data are not widely published in public literature, the application-specific data provides a strong
indication of its thermal endurance. The standard method for evaluating this heat resistance in
plastics involves compounding the pigment into the polymer and assessing the color change
after exposure to a specific temperature for a defined duration.

Chemical and Physical Properties
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A foundational understanding of Pigment Yellow 155's identity is crucial before delving into its
thermal performance.

Chemical Name: 1,4-Benzenedicarboxylic acid, 2,2'-[1,4-phenylenebis[imino(1-acetyl-2-oxo-
2,1-ethanediyl)azo]]bis-,tetramethyl ester

Chemical Formula: C3aH32NeO12[2][3][4]

Molecular Weight: 716.65 g/mol [4]

CAS Number: 68516-73-4[1][3]
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Caption: Chemical Structure of Pigment Yellow 155.

Quantitative Thermal Stability Data

The heat resistance of Pigment Yellow 155 is most often quantified by its performance in
specific polymer systems. The data below, compiled from various technical sources,
summarizes its thermal stability. It is important to note that the processing conditions, pigment
concentration, and presence of other additives like titanium dioxide can influence these values.

Table 1: General Heat Resistance of Pigment Yellow 155

Property Value Source(s)
General Heat Resistance 180°C [2]
General Heat Resistance 280°C [1112]
Melting Point 264 - 268°C [5]

Table 2: Heat Stability of Pigment Yellow 155 in Various Polymers
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. Temperature .
Polymer Concentration . Dwell Time Source(s)
Stability

HDPE (High-
_ 1/3 Standard _
Density 260°C 5 minutes [5][6]
Depth
Polyethylene)

HDPE (High-
Density - 280°C - [1]
Polyethylene)

PVC-soft
(Plasticized
Polyvinyl
Chloride)

. 180°C - [5][6]

PP

- 280°C - [1]
(Polypropylene)

250°C -

PS (Polystyrene)

ABS

(Acrylonitrile

Butadi - Recommended - [1]
utadiene

Styrene)

Note: "Standard Depth" (SD) is a measure of color concentration. 1/3 SD is a common
reference point for evaluating pigment strength and fastness properties.

Experimental Protocols for Heat Stability Testing

While manufacturers' specific internal testing protocols are proprietary, the heat stability of
pigments in plastics is generally determined using standardized methods. The most relevant
standards are from DIN (Deutsches Institut fir Normung) and EN (European Norms).

A typical experimental workflow for determining the heat stability of a pigment in a plastic matrix
is outlined below. This process is based on the principles described in standards such as DIN
53775 and EN 12877.
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Experimental Workflow for Pigment Heat Stability Testing

1. Material Preparation
- Pigment Yellow 155
- Polymer granules (e.g., HDPE)
- Titanium dioxide (for tints)
- Stabilizers

eighing & Blending

2. Compounding
- Dry blend pigment and polymer
- Melt mix using a two-roll mill or extruder

omogenization

3. Sample Preparation
- Create a milled sheet of colored plastic
- Press into standardized plaques

esting

4. Thermal Exposure
- Place plaques in a precisely controlled oven
- Expose at various temperatures (e.g., 220°C, 240°C, 260°C, 280°C)
- Maintain a constant dwell time (e.g., 5 minutes)

nalysis

5. Evaluation
- Compare exposed samples to an unheated control
- Visually assess against a grayscale (e.g., ISO 105-A03)
- Measure color difference (AE*ab) with a spectrophotometer

Result

6. Reporting
CThe highest temperature at which the color change is within an acceptable limit (e.g., AE*ab < 3) is reported as the heat stabilit;)

Click to download full resolution via product page

Caption: Generalized workflow for heat stability testing of pigments in plastics.
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Methodology Details:

Preparation of the Test Compound: The pigment is dry-blended with the polymer resin (e.g.,
HDPE) at a specified concentration. For tint evaluations, a white pigment like titanium
dioxide is also added. The mixture is then homogenized through a melt-compounding
process, such as two-roll milling or extrusion, to ensure uniform dispersion.

Sample Molding: The resulting colored plastic compound is then typically compression or
injection molded into standardized plaques or chips.

Thermal Treatment: The molded samples are placed in a laboratory oven at a series of
increasing temperatures for a fixed duration, commonly 5 minutes. A control sample is kept
at room temperature.

Colorimetric Evaluation: After cooling, the color of the heat-treated samples is compared to
the unheated control. This comparison is quantified using a spectrophotometer to measure
the color difference, expressed as AEab (CIELAB color space). A AEab value of 3 is often

used as the maximum acceptable color change.

Determination of Heat Stability: The heat stability is defined as the highest temperature at
which the pigment can be held for the specified time without exhibiting a color change
greater than the agreed-upon limit (e.g., AE*ab < 3).

Factors Influencing Thermal Stability

The inherent thermal stability of Pigment Yellow 155 is a function of its molecular structure.

However, in practical applications, several factors can influence its performance at high

temperatures.
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Influencing Factors

Polymer Matrix : . . Presence of Additives

(e.g., HDPE, PVC) Dwell Time at Temperature (e.9., TiOx, stabilizers)
Thermal Stability of
Pigment Yellow 155

Click to download full resolution via product page

Caption: Key factors affecting the in-application thermal stability of Pigment Yellow 155.

o Polymer Matrix: The type of polymer can significantly affect the pigment's stability.
Interactions between the polymer and the pigment, as well as the polymer's own degradation
temperature, play a role.

o Pigment Concentration: The concentration of the pigment in the formulation can influence
heat stability.

o Dwell Time: The duration of exposure to high temperatures is critical. A pigment may be
stable for a short period at a certain temperature but may degrade with prolonged exposure.

o Other Additives: The presence of other components in the formulation, such as titanium
dioxide (which can have photocatalytic activity), fillers, or stabilizers, can impact the overall
thermal performance.

Conclusion

Pigment Yellow 155 demonstrates high thermal stability, making it a reliable choice for
coloring plastics and other materials processed at elevated temperatures. Its heat resistance,
typically cited between 260°C and 280°C in polyolefins, allows for a wide processing window.
While detailed thermal analysis data like TGA and DSC are not readily available in the public
domain, standardized testing in specific polymer systems provides robust and practical data for
formulation and process design. For critical applications, it is always recommended to conduct
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specific testing in the intended polymer matrix and under the anticipated processing conditions
to verify performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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